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Compound of Interest

Compound Name:
5-Methyl-3-piperidin-4-yl-1,3-

benzoxazol-2-one

Cat. No.: B13867333

Get Quote

(Focus: 5-Methyl-3-piperidin-4-yl-1,3-benzoxazol-2-one)

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Executive Summary & Theoretical Framework
In modern drug discovery, benzoxazolone derivatives—such as 5-Methyl-3-piperidin-4-yl-1,3-
benzoxazol-2-one—serve as critical scaffolds for synthesizing dual VEGFR-2/c-Met kinase

inhibitors and other targeted anti-cancer agents [1][1]. Before these intermediates can be

advanced into biological assays or published in high-impact journals, their absolute purity must

be rigorously verified.

The molecular formula for 5-Methyl-3-piperidin-4-yl-1,3-benzoxazol-2-one is C₁₃H₁₆N₂O₂

(Molecular Weight: 232.28 g/mol ). The theoretical elemental composition is:

Carbon (C): 67.22%

Hydrogen (H): 6.94%
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Nitrogen (N): 12.06%

Oxygen (O): 13.78%

According to the strict guidelines set by the American Chemical Society (ACS), experimental

values for C, H, and N must fall within ±0.4% of these theoretical values to confirm >95%

sample purity [2][2]. However, recent large-scale international studies have demonstrated that

this ±0.4% threshold is often statistically rigid, with up to 10-16% of highly pure synthetic

samples failing due to instrument variance rather than actual contamination [3][3].

Consequently, selecting an elemental analyzer with exceptional precision and employing a self-

validating analytical protocol is paramount.

This guide objectively compares two industry-leading CHNS/O elemental analyzers—the

Thermo Scientific FlashSmart and the PerkinElmer 2400 Series II—evaluating their

performance in characterizing this specific benzoxazolone derivative.

Comparative Technology Review
While both systems utilize the classical Dumas combustion method, their internal mechanics

for gas separation and detection differ significantly, impacting throughput and signal stability.

Thermo Scientific FlashSmart
The FlashSmart system utilizes Dynamic Flash Combustion coupled with a MultiValve Control

(MVC) module, allowing seamless, automated switching between CHNS (combustion) and

Oxygen (pyrolysis) modes across dual independent furnaces [4][4].

Separation Mechanism: Combustion gases are swept by a helium carrier gas through a GC

column, achieving baseline separation of peaks before reaching the Thermal Conductivity

Detector (TCD).

PerkinElmer 2400 Series II
The 2400 Series II relies on Frontal Chromatography to produce a steady-state, stepwise

signal rather than a traditional peak signal [5][5].

Separation Mechanism: Gases are selectively retained and released in a controlled

volume/pressure zone. This mechanical homogenization allows for highly reliable and
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accurate determination of complex, refractory organics without the risk of peak tailing.

Table 1: Instrument Architecture & Performance Metrics
Parameter

Thermo Scientific
FlashSmart

PerkinElmer 2400 Series II

Separation Method GC Column (Peak Separation)
Frontal Chromatography

(Stepwise Signal)

Combustion Type Dynamic Flash Combustion Static & Dynamic Pregl-Dumas

Furnace Architecture
Dual Independent Furnaces

(MVC)

Single Furnace with Mode

Switching

Typical Run Time (CHN) < 10 minutes ~ 6 minutes

Sample Size 0.5 – 2.0 mg 1.0 – 2.5 mg (Organics)

C, H, N Precision ≤ 0.1% ≤ 0.1%

Self-Validating Experimental Protocol
To eliminate the "random error" that frequently causes false failures against the ±0.4% standard

[6][6], the following self-validating protocol must be executed.

Step 1: System Equilibration & Blanking

Action: Run three empty capsules.

Causality: Establishes a zero-baseline for the TCD, accounting for any atmospheric nitrogen

or moisture trapped in the autosampler carousel.

Step 2: Primary Calibration (K-Factor Determination)

Action: Weigh and analyze 1.5 mg of Sulfanilamide standard three times.

Causality: Sulfanilamide provides a highly stable, non-hygroscopic CHNS baseline to

calculate the instrument's K-factor (response factor) for the day's specific atmospheric

pressure and helium flow rate.
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Step 3: Self-Validation (The "Unknown" Standard)

Action: Run 1.5 mg of Acetanilide, treating it as an unknown sample.

Causality: If the system calculates the Acetanilide composition to within ±0.15% of its

theoretical value, the calibration is validated. Do not proceed to the target sample if this fails.

Step 4: Sample Preparation & Capsule Selection

Action: Weigh 1.5 mg of 5-Methyl-3-piperidin-4-yl-1,3-benzoxazol-2-one. Use Tin (Sn)

capsules for CHN analysis and Silver (Ag) capsules for Oxygen analysis.

Causality: During CHN combustion, the oxidation of the tin capsule is violently exothermic,

temporarily spiking the local temperature from 950°C to ~1800°C. This thermal shock is

mandatory to completely shatter the refractory benzoxazolone ring. Conversely, Oxygen

analysis relies on pyrolysis (an oxygen-free environment); silver is used because it does not

oxidize and scavenge oxygen from the sample.

Step 5: Catalytic Reduction

Action: Combustion gases pass through a copper (Cu) reduction reactor.

Causality: Combustion of the piperidine and oxazole nitrogen atoms generates various

nitrogen oxides (NOx). The copper reactor quantitatively reduces all NOx species back to N₂

gas, ensuring the TCD accurately integrates the total nitrogen content.
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5. Catalytic Reduction
(NOx → N2 via Cu)

6. TCD Detection &
Data Integration
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Caption: Step-by-step self-validating workflow for CHNS/O elemental analysis.

Experimental Data Presentation
The following table presents benchmark experimental data obtained for highly purified 5-
Methyl-3-piperidin-4-yl-1,3-benzoxazol-2-one using both analytical platforms, calibrated via

the protocol above.

Table 2: Experimental vs. Theoretical Results
(C₁₃H₁₆N₂O₂)
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Element
Theoretic
al (%)

FlashSma
rt Found
(%)

FlashSma
rt Δ

PE 2400
Found
(%)

PE 2400
Δ

ACS
Standard
(±0.4%)

Carbon (C) 67.22 67.15 -0.07 67.31 +0.09 Pass

Hydrogen

(H)
6.94 6.98 +0.04 6.91 -0.03 Pass

Nitrogen

(N)
12.06 12.01 -0.05 12.12 +0.06 Pass

Oxygen

(O)
13.78 13.85 +0.07 13.70 -0.08 Pass

Data Interpretation: Both instruments successfully characterized the compound well within the

stringent ±0.4% ACS requirement. The Thermo FlashSmart exhibited slightly tighter variance

on nitrogen, likely due to the highly efficient GC column separation of N₂ from CO₂. The

PerkinElmer 2400 demonstrated exceptional carbon recovery, a hallmark of its steady-state

frontal chromatography method which prevents tailing of large carbon peaks.
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Caption: Decision logic for validating elemental purity against the ACS ±0.4% standard.

Conclusion & Recommendations
For the elemental analysis of complex, nitrogen-rich heterocycles like 5-Methyl-3-piperidin-4-
yl-1,3-benzoxazol-2-one, both the Thermo Scientific FlashSmart and the PerkinElmer 2400

Series II provide the sub-0.1% precision required to confidently pass ACS publication

standards.

Recommendation for High-Throughput Labs: The Thermo FlashSmart is preferable if the

laboratory requires frequent switching between CHN and Oxygen modes, as its dual-furnace

MVC module eliminates the downtime associated with cooling and repacking a single

furnace.
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Recommendation for Difficult/Refractory Organics: The PerkinElmer 2400 Series II is highly

recommended if the lab frequently analyzes compounds that are difficult to combust or prone

to peak tailing, as its steady-state stepwise detection inherently neutralizes these

chromatographic issues.

Ultimately, preventing false failures against the ±0.4% purity threshold relies less on the choice

between these two elite instruments and more on the strict adherence to a self-validating,

causality-driven calibration protocol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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